Cas no 436825-56-8 ([2-(1,3-Benzodioxol-5-ylamino)-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate)

• Product Name: [2-(1,3-Benzodioxol-5-ylamino)-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate
• CAS No: 436825-56-8
• MF: C₁₆H₁₄N₂O₅S
• MW: 346.357762813568
• CID: 6183818
• PubChem ID: 2433772
• Update Time: 2025-07-21

[2-(1,3-Benzodioxol-5-ylamino)-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z18837791
• [(1,3-dioxaindan-5-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CHEMBL1309973
• 436825-56-8
• SMR000363821
• EN300-26608577
• [2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate
• AKOS001058828
• DTXSID201326548
• MLS001033345
• starbld0006691
• 2-(Benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl 2-(methylthio)nicotinate
• HMS2695N20
• Oprea1_307834
• [2-(1,3-Benzodioxol-5-ylamino)-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate

• Inchi： 1S/C16H14N2O5S/c1-24-15-11(3-2-6-17-15)16(20)21-8-14(19)18-10-4-5-12-13(7-10)23-9-22-12/h2-7H,8-9H2,1H3,(H,18,19)
• InChI Key： NSGXWGGORJWGHR-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(NC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 346.06234272g/mol
• Monoisotopic Mass: 346.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 112Ų

Additional information on [2-(1,3-Benzodioxol-5-ylamino)-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate

Recent Advances in the Study of [2-(1,3-Benzodioxol-5-ylamino)-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate (CAS: 436825-56-8)

The compound [2-(1,3-Benzodioxol-5-ylamino)-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate, with the CAS number 436825-56-8, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxole and pyridine carboxylate moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing new insights into its utility as a drug candidate.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in targeting enzymes involved in inflammatory responses. The study utilized in vitro and in vivo models to demonstrate that the compound significantly reduces pro-inflammatory cytokine production, suggesting its potential as an anti-inflammatory agent. The molecular docking studies further revealed that the compound binds selectively to the active sites of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), enzymes critical in the arachidonic acid pathway.

Another significant advancement comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's anticancer properties. The research team synthesized derivatives of 436825-56-8 and evaluated their cytotoxicity against a panel of cancer cell lines. The results indicated that the parent compound and its analogs exhibit potent inhibitory effects on tumor cell proliferation, particularly in breast and lung cancer models. Mechanistic studies suggested that these effects are mediated through the induction of apoptosis and the inhibition of angiogenesis, making it a promising candidate for further development in oncology.

In addition to its therapeutic potential, recent work has also focused on optimizing the synthesis of 436825-56-8 to improve yield and purity. A 2023 publication in Tetrahedron Letters detailed a novel, scalable synthetic route that employs green chemistry principles, reducing the use of hazardous solvents and improving overall efficiency. This advancement is critical for facilitating large-scale production and subsequent clinical trials.

Despite these promising findings, challenges remain in the development of 436825-56-8 as a therapeutic agent. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its absorption and stability. Additionally, comprehensive toxicology studies are required to assess its safety profile before progressing to human trials.

In conclusion, the compound [2-(1,3-Benzodioxol-5-ylamino)-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate (436825-56-8) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its demonstrated anti-inflammatory and anticancer properties, coupled with recent advancements in synthesis, underscore its potential for therapeutic development. Future research should focus on addressing the pharmacokinetic and safety challenges to pave the way for clinical applications.